Diethyl Sulfide
Diethyl Sulfide
Diethyl sulfide appears as a colorless oily liquid with a garlic-like odor. Less dense than water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals.
Diethyl sulfide is an ethyl sulfide compound having two ethyl groups attached to a sulfur atom.
Diethylsulfide, also known as diethyl thioether or (C2H5)2S, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Within the cell, diethylsulfide is primarily located in the cytoplasm. Diethylsulfide exists in all eukaryotes, ranging from yeast to humans. Diethylsulfide is an ethereal and sulfurous tasting compound that can be found in alcoholic beverages and ginger. This makes diethylsulfide a potential biomarker for the consumption of these food products.
Diethyl sulfide is an ethyl sulfide compound having two ethyl groups attached to a sulfur atom.
Diethylsulfide, also known as diethyl thioether or (C2H5)2S, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Within the cell, diethylsulfide is primarily located in the cytoplasm. Diethylsulfide exists in all eukaryotes, ranging from yeast to humans. Diethylsulfide is an ethereal and sulfurous tasting compound that can be found in alcoholic beverages and ginger. This makes diethylsulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
352-93-2
VCID:
VC0051123
InChI:
InChI=1S/C4H10S/c1-3-5-4-2/h3-4H2,1-2H3
SMILES:
CCSCC
Molecular Formula:
C4H10S
Molecular Weight:
90.19 g/mol
Diethyl Sulfide
CAS No.: 352-93-2
Reference Standards
VCID: VC0051123
Molecular Formula: C4H10S
Molecular Weight: 90.19 g/mol
| CAS No. | 352-93-2 |
|---|---|
| Product Name | Diethyl Sulfide |
| Molecular Formula | C4H10S |
| Molecular Weight | 90.19 g/mol |
| IUPAC Name | ethylsulfanylethane |
| Standard InChI | InChI=1S/C4H10S/c1-3-5-4-2/h3-4H2,1-2H3 |
| Standard InChIKey | LJSQFQKUNVCTIA-UHFFFAOYSA-N |
| SMILES | CCSCC |
| Canonical SMILES | CCSCC |
| Boiling Point | 92.1 °C |
| Colorform | Liquid Colorless, oily liquid |
| Density | d204 0.84 0.8362 g/cu cm at 20 °C 0.836-0.841 |
| Flash Point | -10 °C (14 °F) closed cup |
| Melting Point | -103.9 °C Fp -102.05 ° -102.05°C |
| Physical Description | Diethyl sulfide appears as a colorless oily liquid with a garlic-like odor. Less dense than water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals. Liquid colourless to pale yellow liquid with ethereal odou |
| Description | Diethyl sulfide appears as a colorless oily liquid with a garlic-like odor. Less dense than water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals. Diethyl sulfide is an ethyl sulfide compound having two ethyl groups attached to a sulfur atom. Diethylsulfide, also known as diethyl thioether or (C2H5)2S, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Within the cell, diethylsulfide is primarily located in the cytoplasm. Diethylsulfide exists in all eukaryotes, ranging from yeast to humans. Diethylsulfide is an ethereal and sulfurous tasting compound that can be found in alcoholic beverages and ginger. This makes diethylsulfide a potential biomarker for the consumption of these food products. |
| Solubility | 0.03 M 3.13 mg/mL at 20 °C Soluble in ethanol, diethyl ether; slightly soluble in carbon tetrachloride. Soluble in oxygenated solvents. Miscible with alcohol, ether In water, 3130 mg/L at 25 °C insoluble in water; miscible in alcohol and oil |
| Synonyms | Ethyl sulfide; 1,1’-Thiobisethane; 3-Thiapentane; Diethyl Sulfide_x000B_Diethylthioether; Ethyl Monosulfide; Ethyl Thioether; Ethylthioethane; NSC 75157; Thioethyl Ether |
| Vapor Density | 3.11 (AIR= 1) |
| Vapor Pressure | 60.20 mmHg 60.2 mm Hg at 25 °C |
| PubChem Compound | 9609 |
| Last Modified | Nov 11 2021 |
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